Steroid glucuronide conjugates
Steroid glucuronide conjugates are a class of biologically active compounds primarily derived from the glucuronic acid-based metabolism of steroid hormones such as corticosteroids and sex steroids. These conjugates play crucial roles in modulating various physiological processes, including inflammation, immune response, and hormone signaling pathways.
Structurally, these conjugates consist of a steroid core that is covalently linked to one or more glucuronic acid residues via an ester bond. The glucuronide moiety facilitates the efficient elimination of these compounds from the body through bile secretion while maintaining their bioactivity.
In research applications, steroid glucuronides are valuable tools for studying steroid metabolism and endocrine disruption. They can also be used in drug discovery processes to identify potential therapeutic targets or as prodrugs that activate upon release of the glucuronic acid moiety.
These conjugates exhibit high stability and reduced toxicity compared to their free steroid counterparts, making them ideal candidates for therapeutic development. In clinical settings, they may offer advantages such as enhanced solubility and bioavailability, thereby improving treatment outcomes in various diseases associated with steroid imbalances.

Structure | Chemical Name | CAS | MF |
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Estrone b-D-Glucuronide Sodium Salt (>97% by HPLC) | 15087-01-1 | C24H30O8.NA |
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Pregnanolone 3-b-D-Glucuronide | 31329-54-1 | C27H42O8 |
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b-Sitosterol b-D-Glucuronide | 126251-01-2 | C36H60O7 |
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b-D-Glucopyranosiduronic acid,17-oxoestra-1,3,5(10)-trien-3-yl | 2479-90-5 | C24H30O8 |
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Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide | 208038-27-1 | C30H48O10 |
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Alphadolone 3-β-D-Glucuronide | 70522-56-4 | C27H40O10 |
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Alphadolone 21-β-D-Glucuronide | 36707-55-8 | C27H40O10 |
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5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate | 35259-60-0 | C25H38O9 |
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Prednisolone 21-b-D-Glucuronide- Sodium Salt | 889463-89-2 | C27H37NaO11 |
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11a-Hydroxy Progesterone b-D-Glucuronide | 77710-64-6 | C27H38O9 |
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